Cas no 82073-55-0 (1,3-Dioxolane, 2-(3,4,5-trimethoxyphenyl)-)

• Product Name: 1,3-Dioxolane, 2-(3,4,5-trimethoxyphenyl)-
• CAS No: 82073-55-0
• MF: C₁₂H₁₆O₅
• MW: 240.252444267273
• CID: 699670
• PubChem ID: 13124196
• Update Time: 2025-04-19

1,3-Dioxolane, 2-(3,4,5-trimethoxyphenyl)- Chemical and Physical Properties

Names and Identifiers

• 1,3-Dioxolane, 2-(3,4,5-trimethoxyphenyl)-
• 2-(3,4,5-trimethoxyphenyl)-1,3-dioxolane
• 82073-55-0
• SCHEMBL11101046
• DTXSID60519825
• 2-(3,4,5-Trimethoxyphenyl)-1,3-dioxolan

• Inchi： 1S/C12H16O5/c1-13-9-6-8(12-16-4-5-17-12)7-10(14-2)11(9)15-3/h6-7,12H,4-5H2,1-3H3
• InChI Key： ZDAKMPOVSQVVRC-UHFFFAOYSA-N
• SMILES： O1CCOC1C1C=C(C(=C(C=1)OC)OC)OC

Computed Properties

• Exact Mass: 240.09977361g/mol
• Monoisotopic Mass: 240.09977361g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 215
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 46.2Ų